Cas no 905687-47-0 (4-benzyl(methyl)sulfamoyl-N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-benzyl(methyl)sulfamoyl-N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)benzamide
• CAS No: 905687-47-0
• MF: C₂₃H₂₀ClN₃O₃S₂
• MW: 486.00620174408
• CID: 6013136
• PubChem ID: 4574674
• Update Time: 2025-06-12

4-benzyl(methyl)sulfamoyl-N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzyl(methyl)sulfamoyl-N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)benzamide
• 4-(N-benzyl-N-methylsulfamoyl)-N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)benzamide
• Benzamide, N-(7-chloro-4-methyl-2-benzothiazolyl)-4-[[methyl(phenylmethyl)amino]sulfonyl]-
• 4-[benzyl(methyl)sulfamoyl]-N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)benzamide
• F0600-0779
• AKOS024586171
• 905687-47-0

• Inchi： 1S/C23H20ClN3O3S2/c1-15-8-13-19(24)21-20(15)25-23(31-21)26-22(28)17-9-11-18(12-10-17)32(29,30)27(2)14-16-6-4-3-5-7-16/h3-13H,14H2,1-2H3,(H,25,26,28)
• InChI Key： OLCKRWQUWKXZFH-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(C)C=CC(Cl)=C2S1)(=O)C1=CC=C(S(N(C)CC2=CC=CC=C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 485.0634615g/mol
• Monoisotopic Mass: 485.0634615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 116Ų

Additional information on 4-benzyl(methyl)sulfamoyl-N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)benzamide

Introduction to 4-benzyl(methyl)sulfamoyl-N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)benzamide (CAS No. 905687-47-0)

4-Benzyl(methyl)sulfamoyl-N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)benzamide (CAS No. 905687-47-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, including a benzothiazole moiety and a benzyl(methyl)sulfamoyl group, which contribute to its biological activity and pharmacological properties.

The benzothiazole ring system is a well-known scaffold in medicinal chemistry, often found in compounds with diverse biological activities such as antibacterial, antifungal, and anticancer properties. The presence of the benzyl(methyl)sulfamoyl group further enhances the compound's versatility and potential for drug development. Recent studies have highlighted the importance of sulfonamide derivatives in the treatment of various diseases, particularly those involving protein-protein interactions and enzyme inhibition.

In terms of its chemical structure, 4-benzyl(methyl)sulfamoyl-N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)benzamide is a derivative of benzamide, with the addition of a substituted benzothiazole ring and a sulfamoyl group. The chloro and methyl substituents on the benzothiazole ring contribute to the compound's lipophilicity and stability, which are crucial for its biological activity. The benzyl(methyl)sulfamoyl moiety is known for its ability to form hydrogen bonds and interact with biological targets, making it an attractive feature for drug design.

The synthesis of 4-benzyl(methyl)sulfamoyl-N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)benzamide typically involves multi-step reactions, including the formation of the benzothiazole ring and the introduction of the sulfamoyl group. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yields and purity, facilitating its use in both academic research and industrial applications.

In terms of its biological activity, 4-benzyl(methyl)sulfamoyl-N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)benzamide has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways, such as kinases and proteases. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases associated with cancer progression, making it a potential candidate for anticancer drug development.

Beyond its enzymatic inhibition properties, 4-benzyl(methyl)sulfamoyl-N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)benzamide has also been investigated for its anti-inflammatory effects. Inflammatory diseases are a significant health burden globally, and there is a growing need for new therapeutic agents to address this issue. Preclinical studies have indicated that this compound can modulate inflammatory responses by inhibiting key signaling pathways involved in inflammation.

The pharmacokinetic properties of 4-benzyl(methyl)sulfamoyl-N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)benzamide have also been studied extensively. Its lipophilic nature allows for good absorption and distribution within the body, while its stability ensures that it remains active over an extended period. These properties make it an attractive candidate for further development as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-benzyl(methyl)sulfamoyl-N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)benzamide in various disease models. Early results from these trials have been encouraging, with the compound demonstrating favorable safety profiles and significant therapeutic effects. However, more extensive studies are needed to fully understand its potential benefits and limitations.

In conclusion, 4-benzyl(methyl)sulfamoyl-N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)benzamide (CAS No. 905687-47-0) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.